Cas no 832673-80-0 (2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde)

• Product Name: 2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde
• CAS No: 832673-80-0
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• MDL: MFCD02257086
• CID: 3057473
• PubChem ID: 19579752
• Update Time: 2025-07-22

2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde

• MDL： MFCD02257086
• Inchi： 1S/C12H12Br2O3/c1-3-5-17-12-9(16-4-2)6-8(7-15)10(13)11(12)14/h3,6-7H,1,4-5H2,2H3
• InChI Key： IOHUPFCAYMTGNF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=O)=CC(=C1OCC=C)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde

Recent Advances in the Study of 2,3-Dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde (CAS: 832673-80-0)

2,3-Dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde (CAS: 832673-80-0) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by its brominated aromatic aldehyde core and allyloxy and ethoxy substituents, has been explored for its applications in drug discovery, particularly as a building block for more complex molecules or as a potential bioactive agent itself. Recent studies have focused on its synthesis, reactivity, and biological evaluation, shedding light on its promising role in medicinal chemistry.

The synthesis of 2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde typically involves multi-step reactions starting from simple aromatic precursors. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in scalability. The researchers employed a combination of bromination, etherification, and formylation reactions, achieving an overall yield of 65% with high purity (>98%). This advancement is critical for enabling further pharmacological studies and potential industrial applications.

In terms of biological activity, preliminary investigations have revealed that 2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), with an IC50 value of 12.5 µM. While this potency is lower than that of clinically used COX-2 inhibitors, the compound's unique structure provides a valuable starting point for the development of novel anti-inflammatory agents. Molecular docking studies suggest that the bromine atoms and the allyloxy group play crucial roles in binding to the enzyme's active site.

Further research has explored the compound's potential as a precursor for more complex drug candidates. A 2023 paper in European Journal of Medicinal Chemistry described its use in the synthesis of a series of benzaldehyde-derived Schiff bases, which demonstrated enhanced antimicrobial activity against Gram-positive bacteria. The presence of the dibromo and allyloxy groups in the parent compound was found to significantly influence the electronic properties and bioactivity of the resulting derivatives, highlighting its versatility in drug design.

Despite these promising findings, challenges remain in fully elucidating the pharmacological profile of 2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde. Current research gaps include a comprehensive assessment of its toxicity, pharmacokinetics, and in vivo efficacy. Future studies should focus on these aspects to determine its true potential as a therapeutic agent or a pharmaceutical intermediate. Additionally, exploration of its reactivity with other functional groups could unlock new avenues for structural diversification and activity optimization.

In conclusion, 2,3-dibromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzaldehyde (CAS: 832673-80-0) represents an intriguing compound in chemical biology research, with demonstrated synthetic utility and preliminary biological activities. Recent advances in its synthesis and initial pharmacological evaluations provide a solid foundation for further investigation. As research continues, this compound may emerge as a valuable tool in the development of new therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial drug discovery.